Cas no 2228516-42-3 (2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal)

• Product Name: 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal
• CAS No: 2228516-42-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6290694
• PubChem ID: 165755615
• Update Time: 2025-10-17

2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2228516-42-3
• 2-(2-hydroxy-4-methoxyphenyl)-2-methylpropanal
• EN300-1817709
• 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal

• Inchi： 1S/C11H14O3/c1-11(2,7-12)9-5-4-8(14-3)6-10(9)13/h4-7,13H,1-3H3
• InChI Key： JKUUQKJMFNKFEL-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C=O)(C)C)OC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal

Introduction to 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal (CAS No. 2228516-42-3)

2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal, also known by its CAS number 2228516-42-3, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a hydroxy and methoxy substituent on the phenyl ring, along with a methylpropanal moiety. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications, particularly in pharmaceutical research.

The molecular formula of 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal is C₁₁H₁₄O₃, and its molecular weight is approximately 194.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical properties, including melting point, boiling point, and solubility, are crucial for understanding its behavior in different chemical environments and for optimizing its use in various applications.

In recent years, 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal has been the focus of several studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another significant area of research involves the antioxidant properties of 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Studies have demonstrated that this compound exhibits strong antioxidant activity, as measured by its ability to scavenge free radicals such as DPPH (1,1-diphenyl-2-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)).

The cytotoxicity of 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal has also been evaluated in various cell lines. Research has shown that it exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selective toxicity is an important characteristic for potential anticancer drugs, as it can minimize side effects associated with conventional chemotherapy. Further studies are needed to understand the mechanisms underlying this selective cytotoxicity and to optimize the compound for clinical use.

In addition to its biological activities, 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal has been studied for its potential use as a flavoring agent in the food industry. Its unique chemical structure imparts a distinct aroma and taste, making it suitable for use in food products such as beverages, confectionery, and baked goods. However, regulatory approval is required before it can be used commercially in food products.

The synthesis of 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal has been reported using various methods. One common approach involves the reaction of 4-methoxyacetophenone with methylmagnesium bromide followed by oxidation to form the aldehyde. Another method involves the condensation of 4-methoxybenzaldehyde with acetone in the presence of an acid catalyst. These synthetic routes provide flexibility in terms of scalability and cost-effectiveness, making it feasible to produce the compound on a larger scale for commercial applications.

The safety profile of 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal is an important consideration for its use in various applications. Toxicological studies have shown that it has low acute toxicity when administered orally or dermally to laboratory animals. However, chronic exposure and long-term effects need further investigation to ensure its safety for human use.

In conclusion, 2-(2-Hydroxy-4-methoxyphenyl)-2-methylpropanal (CAS No. 2228516-42-3) is a versatile compound with a range of potential applications in pharmaceuticals, food flavoring, and other industries. Its unique chemical structure confers valuable biological activities such as anti-inflammatory and antioxidant properties, making it a promising candidate for further research and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments and improving human health.